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Compound of Interest

Compound Name: Dysprosium carbonate

Cat. No.: B1594388

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Dysprosium carbonate, including detailed operational and disposal plans to
minimize risk and ensure compliance.

Essential Personal Protective Equipment (PPE)

When handling Dysprosium carbonate, a comprehensive approach to personal protection is
crucial to prevent skin, eye, and respiratory irritation. The following table summarizes the
recommended PPE.
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Specifications and

PPE Category Item Standard
andards

o Must conform to EN166 (EU)
) Safety glasses with side-
Eye/Face Protection or NIOSH (US) approved

shields
standards.[1][2]

Recommended when there is
Chemical safety goggles a risk of splashing or

generating dust.

Nitrile rubber, polychloroprene,
or butyl rubber are suitable
) ] ] ] materials. Gloves must be
Skin Protection Chemical-resistant gloves )
inspected before use and
disposed of in accordance with

laboratory practices.[1][3]

To protect personal clothing
Laboratory coat or coveralls o
from contamination.

Atype N95 (US) or type P1

(EN 143) dust mask is
Respiratory Protection NIOSH-approved respirator recommended where dust is

generated.[2] Use in a well-

ventilated area is essential.[1]

Hazard Classification

Dysprosium carbonate is classified as a hazardous substance. The following table outlines its
hazard statements according to the Globally Harmonized System (GHS).
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Hazard Class Code Statement

Skin Irritation (Category 2) H315 Causes skin irritation.[1]

Causes serious eye irritation.

Eye Irritation (Category 2) H319 o

Specific target organ toxicity — ]
. May cause respiratory
single exposure (Category 3), H335 T
) irritation.[1]
Respiratory system

Operational Plan for Safe Handling

A systematic approach to handling Dysprosium carbonate will minimize the risk of exposure.
The following workflow provides a step-by-step guide for safe laboratory practices.
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Workflow for Safe Handling of Dysprosium Carbonate

Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Handling
\4

Weigh and handle solid material in a designated area

Avoid creating dust

Keep containers tightly closed when not in use

Cleanup &‘;pill Control

Clean work surfaces thoroughly after use

\

Collect spills with a HEPA-filtered vacuum or by carefully sweeping

\4

Place waste in a sealed, labeled container

Disg ;)sal

Dispose of waste as hazardous material

Consult with a licensed disposal company

Click to download full resolution via product page

Safe Handling Workflow
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Experimental Protocols:
1. Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for Dysprosium carbonate.[1]

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of dust.[1]

o Don PPE: Put on all required personal protective equipment as outlined in the table above.
2. Handling:

» Designated Area: All handling of solid Dysprosium carbonate should be done in a
designated area to prevent cross-contamination.

e Avoid Dust Formation: Handle the material carefully to avoid generating airborne dust.[1]

» Container Management: Keep the storage container tightly closed when not in use to prevent
contamination and accidental spills.[3]

3. Cleanup and Spill Control:

e Routine Cleaning: After each use, thoroughly clean the work area, including benchtops and
equipment.

o Spill Response: In case of a spill, avoid creating dust.[1] Use a HEPA-filtered vacuum or
carefully sweep the material into a suitable container for disposal.[4]

o Waste Collection: All contaminated materials, including gloves and wipes, should be placed
in a clearly labeled, sealed container for disposal.[1]

Disposal Plan

Proper disposal of Dysprosium carbonate is critical to prevent environmental contamination
and ensure regulatory compliance.
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1. Waste Characterization:

o Dysprosium carbonate waste should be treated as hazardous chemical waste due to its
irritant properties.

2. Collection and Storage:

e Collect all waste, including unused product and contaminated materials, in a dedicated,
sealed, and clearly labeled container.[1]

o Store the waste container in a designated, secure area away from incompatible materials.
3. Disposal Method:

« Itis recommended to consult with a licensed hazardous waste disposal company for the final
disposal of Dysprosium carbonate waste.[2] While some sources suggest that certain rare
earth carbonates can be disposed of in the trash, the hazardous nature of this compound
warrants a more cautious approach.[5]

e Do not dispose of Dysprosium carbonate down the drain or in regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1594388#personal-protective-
equipment-for-handling-dysprosium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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